Cas no 1858241-99-2 (Methyl 4-(4-chlorophenyl)(methylsulfonyl)aminobutanoate)

• Product name: Methyl 4-(4-chlorophenyl)(methylsulfonyl)aminobutanoate
• CAS No: 1858241-99-2
• MF: C₁₂H₁₆ClNO₄S
• MW: 305.77774143219
• MDL: MFCD28954525
• CID: 4709153

Methyl 4-(4-chlorophenyl)(methylsulfonyl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(4-chlorophenyl)(methylsulfonyl)amino]butanoate
• butanoic acid, 4-[(4-chlorophenyl)(methylsulfonyl)amino]-, methyl ester
• Methyl 4-(4-chlorophenyl)(methylsulfonyl)aminobutanoate

• MDL： MFCD28954525
• Inchi： 1S/C12H16ClNO4S/c1-18-12(15)4-3-9-14(19(2,16)17)11-7-5-10(13)6-8-11/h5-8H,3-4,9H2,1-2H3
• InChI Key： SHAQFVKFDJMJAS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(CCCC(=O)OC)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 385
• Topological Polar Surface Area: 72.1

Additional information on Methyl 4-(4-chlorophenyl)(methylsulfonyl)aminobutanoate

Comprehensive Overview of Methyl 4-(4-chlorophenyl)(methylsulfonyl)aminobutanoate (CAS No. 1858241-99-2)

Methyl 4-(4-chlorophenyl)(methylsulfonyl)aminobutanoate (CAS No. 1858241-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its 4-chlorophenyl and methylsulfonyl functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's aminobutanoate backbone further enhances its versatility, allowing for structural modifications to optimize bioactivity.

In recent years, the demand for sulfonamide-based compounds like Methyl 4-(4-chlorophenyl)(methylsulfonyl)aminobutanoate has surged due to their broad-spectrum biological activities. Studies highlight its role in targeting inflammatory pathways and microbial resistance, aligning with current trends in precision medicine and sustainable agriculture. The compound's CAS No. 1858241-99-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and molecular design. Its stability under physiological conditions also positions it as a candidate for prodrug development, addressing challenges in drug delivery.

The synthesis of Methyl 4-(4-chlorophenyl)(methylsulfonyl)aminobutanoate involves multi-step reactions, including sulfonylation and esterification, with yields optimized through advanced catalytic methods. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to confirm its purity, a critical factor for regulatory compliance. Industry professionals often inquire about its solubility profiles and thermal stability, which are essential for formulation development. Notably, its low toxicity profile in preliminary assays has spurred interest in its use as a biocompatible scaffold.

Emerging applications of CAS No. 1858241-99-2 extend to material science, where its sulfonyl group contributes to polymer cross-linking. This aligns with the growing focus on green chemistry and biodegradable materials. Furthermore, its 4-chlorophenyl moiety is being investigated for photoactive properties, relevant to organic electronics. Such interdisciplinary potential underscores why this compound ranks highly in patent filings and research publications.

To address common queries, Methyl 4-(4-chlorophenyl)(methylsulfonyl)aminobutanoate is commercially available through certified suppliers, with specifications tailored for laboratory-scale and industrial-scale use. Storage recommendations emphasize protection from moisture and light to preserve its chemical integrity. As the scientific community continues to unravel its full potential, this compound remains a focal point for innovation in life sciences and advanced materials.